Cas no 4936-73-6 (ISOPENTENYL MONOPHOSPHATE)

ISOPENTENYL MONOPHOSPHATE structure
ISOPENTENYL MONOPHOSPHATE structure
Product Name:ISOPENTENYL MONOPHOSPHATE
CAS No:4936-73-6
MF:C5H11O4P
MW:166.112202882767
CID:932355
PubChem ID:57350206
Update Time:2025-04-19

ISOPENTENYL MONOPHOSPHATE Chemical and Physical Properties

Names and Identifiers

    • ISOPENTENYL MONOPHOSPHATE
    • 3-methylbut-3-enoxy-oxido-oxophosphanium
    • Isopentenyl-P
    • Isopentenyl phosphate
    • DTXSID80722091
    • 4936-73-6
    • [(3-Methylbut-3-en-1-yl)oxy](oxo)phosphaniumolate
    • Inchi: 1S/C5H11O4P/c1-5(2)3-4-9-10(6,7)8/h1,3-4H2,2H3,(H2,6,7,8)
    • InChI Key: QMZRXYCCCYYMHF-UHFFFAOYSA-N
    • SMILES: CC(CCOP(O)(O)=O)=C

Computed Properties

  • Exact Mass: 148.02893114g/mol
  • Monoisotopic Mass: 148.02893114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.682
  • Topological Polar Surface Area: 49.4Ų

ISOPENTENYL MONOPHOSPHATE Security Information

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